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Compound of Interest

Compound Name: Davalomilast

Cat. No.: B15573264 Get Quote

Essential Safety and Handling Guide for
Davalomilast
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Davalomilast (also known as Nerandomilast or BI 1015550) in a laboratory setting.

Adherence to these guidelines is critical to ensure the safety of all personnel and the integrity

of research activities.

Hazard Identification and Personal Protective
Equipment (PPE)
Davalomilast is classified with specific health hazards that necessitate the use of appropriate

personal protective equipment.

Hazard Classification:
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Category 4)

H361: Suspected of damaging fertility or the

unborn child
Reproductive toxicity (Category 2)

H372: Causes damage to organs through

prolonged or repeated exposure

Specific target organ toxicity, repeated exposure

(Category 1)

Required Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Davalomilast, the following PPE is mandatory:

PPE Item Specification

Hand Protection Wear protective gloves.

Eye/Face Protection Wear eye and face protection.

Skin and Body Protection Wear protective clothing.

Respiratory Protection

In case of insufficient ventilation, wear suitable

respiratory equipment. Do not breathe

dust/fume/gas/mist/vapors/spray.

Safe Handling and Operational Plan
A systematic approach to handling Davalomilast is crucial to minimize exposure and prevent

contamination.

Workflow for Handling Davalomilast:

Preparation Experimentation Cleanup & Disposal

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare a Designated,
Well-Ventilated Workspace

Weigh Davalomilast
in a Fume Hood

Dissolve in an
Appropriate Solvent

Perform In Vitro/
In Vivo Experiment

Decontaminate Workspace
and Equipment

Dispose of Waste in
Labeled Hazardous Waste Container

Doff and Dispose of
Contaminated PPE
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Caption: A typical workflow for safely handling Davalomilast in a laboratory setting.

Procedural Steps:

Preparation:

Always don the required PPE before entering the designated handling area.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Use calibrated equipment for all measurements.

Handling:

Avoid the creation of dust when handling the solid form of Davalomilast.

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.

Storage:

Store Davalomilast in a tightly sealed container in a cool, dry, and well-ventilated area.

Store locked up.[1]

Emergency Procedures and First Aid
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Measures

If Swallowed
Rinse mouth.[1] Immediately call a POISON

CENTER or doctor/physician.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Promptly call a

physician.

In Case of Skin Contact

Rinse skin thoroughly with large amounts of

water.[1] Remove contaminated clothing and

shoes and call a physician.

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Disposal Plan
Proper disposal of Davalomilast and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Management:

Chemical Waste: All unused Davalomilast and solutions containing the compound must be

disposed of as hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with Davalomilast, such

as pipette tips, gloves, and bench paper, must be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Disposal Route: Dispose of contents/container in accordance with local, regional, and

national hazardous waste regulations.[1] Do not dispose of down the drain or in regular

trash.

Mechanism of Action and Experimental Context
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Davalomilast is a phosphodiesterase 4 (PDE4) inhibitor. PDE4 is an enzyme that degrades

cyclic adenosine monophosphate (cAMP), a key second messenger in various cellular

processes. By inhibiting PDE4, Davalomilast increases intracellular cAMP levels, which in turn

modulates the activity of downstream signaling pathways, leading to anti-inflammatory effects.

Representative Signaling Pathway of a PDE4 Inhibitor:

Caption: A diagram of the signaling pathway affected by PDE4 inhibitors like Davalomilast.

This guide is intended to provide essential safety and handling information. Researchers

should always consult the full Safety Data Sheet (SDS) for Davalomilast and adhere to their

institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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